Cas no 1804734-60-8 (3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile
• CAS No: 1804734-60-8
• MF: C₁₀H₇F₂N₃
• MW: 207.179488420486
• CID: 4878048
• Update Time: 2025-11-06

3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile

• Inchi： 1S/C10H7F2N3/c1-6-5-15-9(10(11)12)8(4-14)7(6)2-3-13/h5,10H,2H2,1H3
• InChI Key： JUILXODWVVXTDE-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(CC#N)C(C)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.2
• Topological Polar Surface Area: 60.5

Additional information on 3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile

Comprehensive Overview of 3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile (CAS No. 1804734-60-8)

3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile (CAS No. 1804734-60-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and difluoromethyl and cyano functional groups, exhibits remarkable potential in the synthesis of bioactive molecules. Its molecular structure, which includes a methylpyridine backbone, makes it a valuable intermediate for designing novel compounds with applications in drug discovery and crop protection.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile for its ability to act as a building block in the creation of small-molecule inhibitors and agrochemical intermediates. The presence of the difluoromethyl group in this compound is a key factor in its reactivity, offering advantages in selective fluorination reactions, which are critical in modern medicinal chemistry.

The synthesis of 3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile involves multi-step organic reactions, including cyanation and fluorination processes. These methods are optimized to achieve high yields and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structural integrity and purity, making it a reliable choice for high-value research projects.

One of the most compelling aspects of 3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile is its role in addressing contemporary challenges in sustainable chemistry. With growing emphasis on green synthesis and eco-friendly methodologies, this compound is being explored for its compatibility with catalytic processes that minimize waste and energy consumption. Its applications extend to the development of next-generation pesticides and pharmaceutical intermediates, aligning with global trends toward safer and more efficient chemical solutions.

From a commercial perspective, CAS No. 1804734-60-8 is gaining traction as a high-value chemical in the global market. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the rising demand from pharmaceutical companies and agrochemical firms. The compound’s versatility and unique structural features make it a standout choice for researchers seeking innovative solutions in drug design and crop science.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile represents a cutting-edge compound with broad applications in science and industry. Its combination of fluorine and nitrile functionalities, coupled with its pyridine framework, positions it as a critical tool for advancing research in medicinal chemistry and agrochemical innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.